Cas no 465-42-9 (Capsanthin)

• Product Name: Capsanthin
• CAS No: 465-42-9
• MF: C₄₀H₅₆O₃
• MW: 584.870852470398
• MDL: MFCD31726206
• CID: 94911
• PubChem ID: 87565852
• Update Time: 2025-06-08

Capsanthin Chemical and Physical Properties

Names and Identifiers

• Capsanthin
• Capsanthin pigment
• Paprika Extract
• Paprika Extract,Vegetable oil
• (3R,3′S,5′R)-3,3′-Dihydroxy-β,κ-caroten-6′-one
• Paprika Extract (Vegetable oil solution)
• all-trans-Capsanthin
• (all-E)-19-(4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-1-(4-hydroxy-1,2,2-trimethylcyclopentyl)-4,8,13,17-tetramethyl-2,4,6,8,10,12,14,16,18-nonadecanonaen-1-one
• Capsanthin/capsorubin
• (3R,3'S,5'R)-3,3'-Dihydroxy-beta,kappa-caroten-6'-one
• 420NY1J57N
• 3,3'-Dihydroxy-beta,kappa-caroten-6'one
• beta,kappa-Caroten-6'one, 3,3'dihydroxy-
• all trans Capsanthin
• SPECTRUM1505276
• Capsanthin, >=90.0% (HPLC)
• LMPR01070265
• NCGC00161603-0
• (13'Z)-Capsanthin
• (9Z)-Capsanthin
• 9'-cis-Capsanthin
• (9'Z)-Capsanthin
• (13Z)-Capsanthin
• 9-cis-Capsanthin
• Neocapsanthin A'

• MDL： MFCD31726206
• Inchi： 1S/C40H56O3/c1-29(17-13-19-31(3)21-23-36-33(5)25-34(41)26-38(36,6)7)15-11-12-16-30(2)18-14-20-32(4)22-24-37(43)40(10)28-35(42)27-39(40,8)9/h11-24,34-35,41-42H,25-28H2,1-10H3
• InChI Key： VYIRVAXUEZSDNC-UHFFFAOYSA-N
• SMILES： CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(O)CC=1C)C)C)C=CC=C(C=CC(C1(C(C)(C)CC(O)C1)C)=O)C

Computed Properties

• Exact Mass: 584.42300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.6

Experimental Properties

• Color/Form: Orange red viscous liquid, paste or powder with pepper smell, without spicy taste.
• Density: 1.012
• Melting Point: 177-178 ºC
• Boiling Point: 581.82°C (rough estimate)
• Flash Point: 407.2±29.4 °C
• Refractive Index: 1.4960 (estimate)
• PSA: 57.53000
• LogP: 9.80630
• Solubility: It is soluble in organic solvents such as oil and ethanol. It is orange red to orange red after dissolving in oil, but insoluble in water.
• Merck: 1769
• Specific Rotation: Cd +36° (chloroform)

Capsanthin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls
• Other Chemical Reagents